[4-(2,3-DIMETHYLPHENYL)PIPERAZINO](4-ISOPROPYLPHENYL)METHANONE

• IUPAC Name: [4-(2,3-dimethylphenyl)piperazin-1-yl]-(4-propan-2-ylphenyl)methanone
• InChI: InChI=1S/C22H28N2O/c1-16(2)19-8-10-20(11-9-19)22(25)24-14-12-23(13-15-24)21-7-5-6-17(3)18(21)4/h5-11,16H,12-15H2,1-4H3
• InChI Key: PCACQHJEESSEMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)C(C)C)C
• Molecular Formula: C22H28N2O
• Molecular Weight: 336.5 g/mol

Description

4-(2,3-DIMETHYLPHENYL)PIPERAZINOMETHANONE is a complex organic compound that belongs to the class of piperazine derivatives These compounds are known for their wide range of biological and pharmaceutical activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,3-DIMETHYLPHENYL)PIPERAZINOMETHANONE typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts. One common method includes the reaction of (S,S)-N,N’-bisnosyl diamine with diphenylvinylsulfonium triflate in the presence of DBU, leading to the formation of protected piperazines . Deprotection of these piperazines followed by selective intramolecular cyclization yields the desired compound.

Industrial Production Methods

Industrial production methods for piperazine derivatives often involve large-scale cyclization reactions under controlled conditions. The use of high-purity reagents and catalysts ensures the efficient production of 4-(2,3-DIMETHYLPHENYL)PIPERAZINOMETHANONE with minimal by-products.

Chemical Reactions Analysis

Types of Reactions

4-(2,3-DIMETHYLPHENYL)PIPERAZINOMETHANONE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the piperazine ring can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Alkyl halides or sulfonyl chlorides in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

4-(2,3-DIMETHYLPHENYL)PIPERAZINOMETHANONE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(2,3-DIMETHYLPHENYL)PIPERAZINOMETHANONE involves its interaction with specific molecular targets and pathways. The piperazine ring can interact with various receptors and enzymes, modulating their activity. This compound may also affect cellular signaling pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-(2,3-Dimethylphenyl)-1-piperazinylmethanone
• [4-(Dimethylamino)phenyl][4-(2,3-dimethylphenyl)piperazino]methanone

Uniqueness

4-(2,3-DIMETHYLPHENYL)PIPERAZINOMETHANONE is unique due to its specific substitution pattern on the piperazine ring, which imparts distinct chemical and biological properties. Its combination of a 2,3-dimethylphenyl group and an isopropylphenyl methanone group differentiates it from other piperazine derivatives, making it a valuable compound for research and industrial applications.